Cas no 332156-47-5 (3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide)

• Product Name: 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide
• CAS No: 332156-47-5
• MF: C₁₈H₁₀Cl₂N₂OS
• MW: 373.25580072403
• CID: 3070659
• PubChem ID: 1117381
• Update Time: 2025-05-21

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide
• 3,6-dichloro-N-(3-quinolinyl)-1-benzothiophene-2-carboxamide
• AG-690/13703218
• AKOS000570006
• 332156-47-5
• Oprea1_335116
• Oprea1_324798
• 3,6-Dichloro-N-(quinolin-3-yl)benzo[b]thiophene-2-carboxamide

• MDL： MFCD01818659
• Inchi： 1S/C18H10Cl2N2OS/c19-11-5-6-13-15(8-11)24-17(16(13)20)18(23)22-12-7-10-3-1-2-4-14(10)21-9-12/h1-9H,(H,22,23)
• InChI Key： OTZNITMTSIBDJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=CN=C3C=CC=CC3=C2)=O)SC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 371.9890895Da
• Monoisotopic Mass: 371.9890895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.2Ų

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide Security Information

• Storage Condition：(BD594674)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide (CAS No. 332156-47-5): A Comprehensive Overview

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide (CAS No. 332156-47-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound belongs to the class of benzo[b]thiophene derivatives, which are known for their diverse biological activities and applications in pharmaceuticals. The unique combination of the benzo[b]thiophene core and the quinoline moiety makes this compound a promising candidate for various research and industrial applications.

The molecular structure of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide features a dichlorinated benzo[b]thiophene ring system linked to a quinoline group via an amide bond. This structural arrangement imparts unique electronic and steric properties, which are crucial for its interactions with biological targets. Researchers have explored its potential as a kinase inhibitor, given the ability of quinoline-based compounds to modulate enzymatic activity. Additionally, the presence of chlorine atoms enhances the compound's lipophilicity, making it suitable for studies involving membrane permeability and drug delivery.

In recent years, the demand for 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide has increased due to its relevance in drug discovery and material science. The compound has been investigated for its potential in treating diseases such as cancer and inflammatory disorders, where small-molecule inhibitors play a critical role. Its heterocyclic framework also makes it a valuable building block for the synthesis of advanced materials, including organic semiconductors and luminescent compounds.

From a synthetic perspective, the preparation of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide involves multi-step organic reactions, including amide coupling and halogenation. Researchers often employ palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The compound's stability under various conditions makes it a reliable candidate for further derivatization and scale-up processes.

The market for benzo[b]thiophene derivatives is expanding, driven by their applications in pharmaceuticals, agrochemicals, and electronics. As a result, 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide has become a sought-after intermediate in both academic and industrial settings. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the growing demand for high-purity heterocycles.

In conclusion, 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid quinolin-3-ylamide (CAS No. 332156-47-5) represents a versatile and valuable compound with wide-ranging applications. Its unique structural features, combined with its potential in drug development and material innovation, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is expected to play an increasingly important role in advancing both medicine and technology.